Cas no 1713639-20-3 ((3-Methyl-2,4-dioxo-3,4-dihydro-2H-pyrido[2,3-d]pyrimidin-1-yl)-acetic acid)

• Product Name: (3-Methyl-2,4-dioxo-3,4-dihydro-2H-pyrido[2,3-d]pyrimidin-1-yl)-acetic acid
• CAS No: 1713639-20-3
• MF: C₁₀H₉N₃O₄
• MW: 235.196161985397
• CID: 5152320
• Update Time: 2025-10-29

(3-Methyl-2,4-dioxo-3,4-dihydro-2H-pyrido[2,3-d]pyrimidin-1-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (3-Methyl-2,4-dioxo-3,4-dihydro-2H-pyrido[2,3-d]pyrimidin-1-yl)-acetic acid
• Pyrido[2,3-d]pyrimidine-1(2H)-acetic acid, 3,4-dihydro-3-methyl-2,4-dioxo-

• Inchi： 1S/C10H9N3O4/c1-12-9(16)6-3-2-4-11-8(6)13(10(12)17)5-7(14)15/h2-4H,5H2,1H3,(H,14,15)
• InChI Key： ZSCMVVACWKASIV-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(=O)C2=CC=CN=C2N1CC(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3-Methyl-2,4-dioxo-3,4-dihydro-2H-pyrido[2,3-d]pyrimidin-1-yl)-acetic acid

Introduction to (3-Methyl-2,4-dioxo-3,4-dihydro-2H-pyrido[2,3-d]pyrimidin-1-yl)-acetic acid (CAS No. 1713639-20-3)

(3-Methyl-2,4-dioxo-3,4-dihydro-2H-pyrido[2,3-d]pyrimidin-1-yl)-acetic acid (CAS No. 1713639-20-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrido[2,3-d]pyrimidines, which are known for their diverse biological activities and therapeutic potential. The unique structural features of this molecule make it a promising candidate for various pharmacological applications.

The chemical structure of (3-Methyl-2,4-dioxo-3,4-dihydro-2H-pyrido[2,3-d]pyrimidin-1-yl)-acetic acid consists of a pyrido[2,3-d]pyrimidine core with a methyl group at the 3-position and an acetic acid moiety attached to the 1-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The pyrido[2,3-d]pyrimidine scaffold is well-known for its ability to interact with various biological targets, including enzymes and receptors, making it a valuable template for the design of new drugs.

Recent research has highlighted the potential of (3-Methyl-2,4-dioxo-3,4-dihydro-2H-pyrido[2,3-d]pyrimidin-1-yl)-acetic acid in several therapeutic areas. One of the most promising applications is in the treatment of cancer. Studies have shown that this compound exhibits potent antiproliferative activity against various cancer cell lines. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways. For instance, it has been reported to inhibit the activity of cyclin-dependent kinases (CDKs), which are crucial regulators of the cell cycle.

In addition to its antiproliferative effects, (3-Methyl-2,4-dioxo-3,4-dihydro-2H-pyrido[2,3-d]pyrimidin-1-yl)-acetic acid has also shown promise in the treatment of inflammatory diseases. Inflammatory disorders such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation and tissue damage. Research has demonstrated that this compound possesses anti-inflammatory properties by modulating the expression and activity of pro-inflammatory cytokines and enzymes. This dual functionality as an antiproliferative and anti-inflammatory agent makes it a versatile candidate for drug development.

The pharmacokinetic properties of (3-Methyl-2,4-dioxo-3,4-dihydro-2H-pyrido[2,3-d]pyrimidin-1-yl)-acetic acid have also been investigated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed after oral administration and has a reasonable half-life in vivo, which suggests its potential for development as an oral therapeutic agent. Furthermore, the compound has demonstrated low toxicity in animal models, which is a crucial factor for its advancement into clinical trials.

The structural optimization of (3-Methyl-2,4-dioxo-3,4-dihydro-2H-pyrido[2,3-d]pyrimidin-1-yl)-acetic acid has been an active area of research. Scientists are exploring various modifications to enhance its potency and selectivity towards specific biological targets. For example, substituents at different positions on the pyrido[2,3-d]pyrimidine ring can significantly affect the compound's binding affinity and pharmacological activity. These efforts aim to develop more effective derivatives with improved therapeutic indices.

Clinical trials are currently underway to evaluate the safety and efficacy of (3-Methyl-2,4-dioxo-3,4-dihydro-2H-pyrido[2,3-d]pyrimidin-1-yl)-acetic acid in human subjects. Early-phase trials have shown promising results in terms of tolerability and preliminary efficacy signals. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

In conclusion, (3-Methyl-2,4-dioxo-3,4-dihydro-2H-pyrido[2,3-d]pyrimidin-1-yl)-acetic acid (CAS No. 1713639-20-3) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical applications. As ongoing studies continue to unravel its full potential, this compound holds significant promise for advancing treatments in areas such as cancer and inflammatory diseases.